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Compound of Interest

Compound Name: Propanal, oxime

Cat. No.: B1634360 Get Quote

This technical guide provides an in-depth overview of propanal, oxime, also known as

propionaldehyde oxime. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical identity, properties, synthesis, and

applications.

Chemical Identity and Synonyms
Propanal, oxime is an organic compound classified as an aldoxime.[1] It is formed from the

condensation of propanal (propionaldehyde) with hydroxylamine.[2]

The primary identifier for this compound is its CAS Registry Number.

Identifier Value

CAS Number 627-39-4

Molecular Formula C₃H₇NO

Molecular Weight 73.09 g/mol

InChIKey IFDZZSXEPSSHNC-UHFFFAOYSA-N

Propanal, oxime is known by several synonyms in scientific literature and chemical databases.

[3][4][5]

Propionaldehyde oxime[3][4]
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Propanaldoxime[4]

Propionaldoxime[4][6]

(Z)-Propionaldehyde oxime[7]

(E)-propionaldoxime[5]

N-propylidenehydroxylamine[1][6]

Physicochemical Properties
The following table summarizes key quantitative physicochemical properties of propanal,
oxime. These values are essential for experimental design, computational modeling, and

understanding the compound's behavior in various systems.
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Property Value Unit Source

Normal Boiling Point

(Tboil)
436.90 K Joback Calculated[8]

Enthalpy of

Vaporization (ΔvapH°)
42.27 kJ/mol Joback Calculated[8]

LogP (Octanol/Water

Partition Coefficient)
0.856 Crippen Calculated[8]

Water Solubility

(log10WS)
0.10 mol/L Crippen Calculated[8]

pKa (Strongest Acidic) 11.35 ChemAxon[1]

pKa (Strongest Basic) 3.36 ChemAxon[1]

Polar Surface Area 32.59 Å² ChemAxon[1]

Enthalpy of Formation

(ΔfH°gas)
-175.26 kJ/mol Joback Calculated[8]

Critical Temperature

(Tc)
621.27 K Joback Calculated[8]

Critical Pressure (Pc) 4333.96 kPa Joback Calculated[8]

Synthesis of Oximes: Experimental Protocols
The synthesis of oximes is a fundamental reaction in organic chemistry, typically involving the

reaction of an aldehyde or ketone with hydroxylamine.[2] Below are two representative

protocols.

This solvent-free method is environmentally friendly and efficient for converting carbonyl

compounds into their corresponding oximes.[9]

Materials:

Aldehyde or Ketone (e.g., Propanal) (1 mmol)
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Hydroxylamine hydrochloride (1.2 mmol)

Bismuth(III) oxide (Bi₂O₃) (0.6 mmol)

Ethyl acetate

Water

Mortar and pestle

Filtration apparatus

Procedure:

A mixture of the aldehyde/ketone (1 mmol), hydroxylamine hydrochloride (1.2 mmol), and

Bi₂O₃ (0.6 mmol) is placed in a mortar.[9]

The mixture is ground with a pestle for the required period of time, with reaction progress

monitored by Thin Layer Chromatography (TLC).[9]

Upon completion of the reaction, ethyl acetate (2 x 10 mL) is added to the reaction mixture.

[9]

The mixture is filtered to separate the Bi₂O₃ catalyst.[9]

The filtrate is concentrated to approximately 6 mL.[9]

Water is added to the concentrated filtrate, causing the oxime product to precipitate.[9]

The precipitate is filtered and dried under high vacuum to yield the pure oxime.[9]

This is a conventional method for preparing oximes from carbonyl compounds.[2]

Materials:

Aldehyde or Ketone (e.g., Propanal)

Hydroxylamine hydrochloride (NH₂OH·HCl)
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A mild base (e.g., Sodium acetate)

Ethanol

Water

Procedure:

Dissolve hydroxylamine hydrochloride in a mixture of ethanol and water.

Add a mild base, such as sodium acetate, to neutralize the HCl and liberate free

hydroxylamine.

Add the aldehyde (propanal) to the solution.

The reaction mixture is typically stirred at room temperature or gently heated to facilitate the

condensation reaction.

The formation of the oxime can be monitored by TLC.

Upon completion, the product can be isolated by extraction or crystallization, often appearing

as colorless crystals or a thick liquid.[2]

Logical and Experimental Workflows
Diagrams created using the DOT language provide clear visualizations of chemical processes

and relationships.
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Reactants

Reaction Process
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Propanal (Aldehyde)
CH₃CH₂CHO

Condensation Reaction
(-H₂O)

Hydroxylamine
NH₂OH

Propanal, Oxime
CH₃CH₂CH=NOH

Water
H₂O

Click to download full resolution via product page

Caption: General synthesis pathway for Propanal, Oxime.
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Synthetic Intermediates

Direct Applications

Propanal, Oxime Nitriles
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Caption: Key applications and synthetic utility of oximes.

Relevance in Drug Development and Research
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Oximes are a significant class of compounds in medicinal chemistry.[10] While propanal,
oxime itself is a simple molecule, the oxime functional group is present in several FDA-

approved drugs.[10][11]

Antidotes for Nerve Agents: Oxime compounds can reactivate acetylcholinesterase (AChE)

that has been inactivated by organophosphate nerve agents.[2][11] Pralidoxime is an FDA-

approved oxime used for this purpose.[10]

Antibiotics: Several cephalosporin antibiotics contain an oxime moiety, which enhances their

efficacy and spectrum of activity against bacteria. Examples include cefuroxime and

ceftizoxime.[10][11]

Synthetic Building Blocks: The versatility of the oxime group makes it a valuable intermediate

in the synthesis of more complex molecules, including nitrogen-containing functional groups

prevalent in medicinal chemistry.[9][12] They can be converted into amides via the

Beckmann rearrangement, nitriles, amines, and various azaheterocycles.[9]

The study of simple oximes like propanal, oxime provides foundational knowledge for the

synthesis and understanding of these more complex and pharmacologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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